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Compound of Interest

Compound Name: 1-Nitroso-pyrrolopiperidine

Cat. No.: B15807092

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: 1-Nitroso-pyrrolopiperidine, chemically known as 1-Nitrosooctahydro-1H-

pyrrolo[3,4-b]pyridine, is a nitrosamine impurity of interest in the pharmaceutical industry.[1][2]

[3][4] As with other nitrosamines, it is crucial to characterize its chemical properties, potential

metabolic pathways, and toxicological profile to ensure drug safety and regulatory compliance.

This technical guide provides a summary of the currently available information on 1-Nitroso-
pyrrolopiperidine and outlines hypothetical pathways for its formation and metabolism based

on related, well-studied nitrosamine compounds.

Chemical and Physical Properties
1-Nitroso-pyrrolopiperidine is a complex heterocyclic compound containing a nitroso group.

While a comprehensive, experimentally determined dataset for its physical properties is not

widely available in public literature, its basic chemical identifiers have been established. This

compound is often supplied as a reference standard for analytical purposes in the

pharmaceutical industry.[1][2]

Table 1: Chemical Identifiers and Properties of 1-Nitroso-pyrrolopiperidine
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Property Value Source(s)

Chemical Name
1-Nitrosooctahydro-1H-

pyrrolo[3,4-b]pyridine
[1][2][4][5]

Synonym
(4aS,7aS)-1-Nitrosooctahydro-

1H-pyrrolo[3,4-b]pyridine
[5]

Molecular Formula C₇H₁₃N₃O [2][3][4][5][6][7][8]

Molecular Weight 155.2 g/mol [2][3][4][5][6][8]

CAS Number Not Available (NA) [2][3][4][5]

SMILES O=NN1CCCC2C1CNC2

InChI

InChI=1S/C7H13N3O/c11-9-

10-3-1-2-6-4-8-5-7(6)10/h6-

8H,1-5H2

[6]

Hypothetical Synthesis and Formation
While a specific, detailed experimental protocol for the synthesis of 1-Nitroso-
pyrrolopiperidine is not publicly documented, its formation can be logically inferred from the

general mechanism of nitrosamine formation. This typically involves the reaction of a

secondary amine with a nitrosating agent, such as nitrous acid (formed from nitrites in acidic

conditions).

The precursor to 1-Nitroso-pyrrolopiperidine is octahydropyrrolo[3,4-b]pyridine, a secondary

amine. The nitrosation reaction would proceed as follows:
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Reactants

Reaction Conditions

Octahydropyrrolo[3,4-b]pyridine Reaction

Nitrosating Agent (e.g., NaNO2)

Acidic Conditions (e.g., HCl)

1-Nitroso-pyrrolopiperidine

Byproducts (e.g., H2O, NaCl)

1-Nitroso-pyrrolopiperidine

α-Hydroxylation

Cytochrome P450 Enzymes

Unstable α-hydroxy
Nitrosamine Intermediate

Spontaneous Decomposition

DNA Adducts

Potential for Cellular Damage
and Carcinogenesis
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Nitroso-Pyrrolopiperidine | SynZeal [synzeal.com]

2. 1-Nitroso-Pyrrolopiperidine | CAS No: NA [aquigenbio.com]

3. synthinkchemicals.com [synthinkchemicals.com]

4. pharmaffiliates.com [pharmaffiliates.com]

5. riverxlab.com [riverxlab.com]

6. 1-Nitroso-pyrrolopiperidine | LGC Standards [lgcstandards.com]

7. 1-Nitroso-pyrrolopiperidine | C7H13N3O | CID 171380887 - PubChem
[pubchem.ncbi.nlm.nih.gov]

8. 1-Nitroso-pyrrolopiperidine | LGC Standards [lgcstandards.com]

To cite this document: BenchChem. [1-Nitroso-pyrrolopiperidine: A Technical Overview].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15807092/docs#1-nitroso-pyrrolopiperidine-a-
technical-overview]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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